Cas no 116834-10-7 (1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid)

1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a methoxyphenyl group at the 1-position and a pyrrole moiety at the 5-position. The carboxylic acid functional group at the 4-position enhances its utility as a versatile intermediate in organic synthesis and medicinal chemistry. This structure offers potential for further derivatization, making it valuable in the development of pharmacologically active compounds. Its well-defined molecular architecture ensures consistent reactivity, particularly in coupling reactions or as a building block for heterocyclic scaffolds. The compound's stability and synthetic accessibility further underscore its applicability in research and industrial settings.
1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid structure
116834-10-7 structure
Product Name:1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid
CAS No:116834-10-7
MF:C15H13N3O3
MW:283.282023191452
MDL:MFCD01693496
CID:206110
PubChem ID:3087986
Update Time:2025-06-07

1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 1-(4-methoxyphenyl)-5-(1H-pyrrol-1-yl)-
    • 1-(4-methoxyphenyl)-5-pyrrol-1-ylpyrazole-4-carboxylic acid
    • AKOS005666907
    • MFCD01693496
    • SB62748
    • 1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid
    • CS-0302826
    • 116834-10-7
    • 1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylicacid
    • EN300-302856
    • NS-04697
    • 1H-Pyrazole-4-carboxylic acid, 1-(4-methoxyphenyl)-5-(1H-pyrrol-1-yl)-
    • 1-(4-Methoxy-phenyl)-5-pyrrol-1-yl-1H-pyrazol e-4-carboxylic acid
    • DTXSID90151535
    • 1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid, AldrichCPR
    • BB 0248277
    • MDL: MFCD01693496
    • Inchi: 1S/C15H13N3O3/c1-21-12-6-4-11(5-7-12)18-14(17-8-2-3-9-17)13(10-16-18)15(19)20/h2-10H,1H3,(H,19,20)
    • InChI Key: OTORYOLFRODARE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)N1C(=C(C(=O)O)C=N1)N1C=CC=C1

Computed Properties

  • Exact Mass: 283.09579
  • Monoisotopic Mass: 283.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.3Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 497.3°Cat760mmHg
  • Flash Point: 254.6°C
  • Refractive Index: 1.644
  • PSA: 69.28

1-(4-Methoxyphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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